Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate
Description
Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate is a chemical compound with the molecular formula C13H23NO5 . It is used as a reactant for the synthesis of various compounds including GABAA receptor agonists, piperidine derivatives, selective TACE inhibitors, HDL-elevating agents, and α-Sulfonyl hydroxamic acid derivatives .
Molecular Structure Analysis
The molecular weight of Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate is 273.33 . The compound has a linear formula of C13H23NO5 .
Chemical Reactions Analysis
Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate is used as a reactant in the synthesis of various compounds. It is used in the synthesis of GABAA receptor agonists, piperidine derivatives, selective TACE inhibitors, HDL-elevating agents, and α-Sulfonyl hydroxamic acid derivatives .
Physical And Chemical Properties Analysis
Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate is a colorless to orange liquid, or white to orange solid .
Scientific Research Applications
Synthesis of Chiral Intermediates
Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate serves as a crucial intermediate in the synthesis of chiral compounds. For example, its transformation into (S)-1-Boc-3-hydroxypiperidine demonstrates its role in producing intermediates for pharmaceuticals through hydrogenation and chiral resolution processes. The overall yield of about 40% highlights the efficiency of this synthesis approach (Wang Junming, 2013).
Biocatalytic Processes
The development of a practical biocatalytic process for the synthesis of (S)-N-Boc-3-hydroxypiperidine, an important chiral intermediate for anticancer drug synthesis, showcases the application of ethyl N-Boc-5-hydroxypiperidine-3-carboxylate in creating high-value pharmaceutical intermediates. This process employs an NADPH-dependent reductase, demonstrating a yield of 99% with high enantioselectivity, indicating significant industrial application potential (Lifeng Chen et al., 2017).
Scaffold for Substituted Piperidines
The compound also acts as a scaffold for the development of substituted piperidines, essential structures in many bioactive molecules. The synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate from a racemic N-Boc-protected 7-oxa-3-azabicyclo[4.1.0]heptane illustrates the utility of ethyl N-Boc-5-hydroxypiperidine-3-carboxylate in creating new molecular architectures for potential therapeutic agents (Rianne A. G. Harmsen et al., 2011).
properties
IUPAC Name |
1-O-tert-butyl 3-O-ethyl 5-hydroxypiperidine-1,3-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO5/c1-5-18-11(16)9-6-10(15)8-14(7-9)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZPKVZMVVCCMSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC(CN(C1)C(=O)OC(C)(C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80857251 |
Source
|
| Record name | 1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80857251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate | |
CAS RN |
1272756-00-9 |
Source
|
| Record name | 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) 3-ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1272756-00-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80857251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-bromo-6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate](/img/structure/B597470.png)
